Cas no 6217-59-0 (N-[2-(dimethylamino)ethyl]-4-iodobenzamide)

• Product Name: N-[2-(dimethylamino)ethyl]-4-iodobenzamide
• CAS No: 6217-59-0
• MF: C₁₁H₁₅IN₂O
• MW: 318.154074907303
• CID: 1636344
• PubChem ID: 2890909
• Update Time: 2025-04-21

N-[2-(dimethylamino)ethyl]-4-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)ethyl]-4-iodobenzamide
• benzamide, N-[2-(dimethylamino)ethyl]-4-iodo-
• Oprea1_603296
• AKOS003229144
• BIM-0011837.P001
• N-(2-dimethylaminoethyl)-4-iodo-benzamide
• SCHEMBL2926997
• SMSF0017347
• CB15245
• N-(2-dimethylaminoethyl)-4-iodobenzamide
• Cambridge id 6217590
• DTXSID30387472
• YKTZMFBGMJVINK-UHFFFAOYSA-N
• CBMicro_011746
• STK062294
• DB-308509
• 6217-59-0
• 170794-65-7

• Inchi： 1S/C11H15IN2O/c1-14(2)8-7-13-11(15)9-3-5-10(12)6-4-9/h3-6H,7-8H2,1-2H3,(H,13,15)
• InChI Key： YKTZMFBGMJVINK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(NCCN(C)C)=O

Computed Properties

• Exact Mass: 318.02255
• Monoisotopic Mass: 318.02291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34